Cas no 1805734-31-9 (2-(3-Chloropropanoyl)-6-iodomandelic acid)
2-(3-Chloropropanoyl)-6-iodomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chloropropanoyl)-6-iodomandelic acid
-
- Inchi: 1S/C11H10ClIO4/c12-5-4-8(14)6-2-1-3-7(13)9(6)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
- InChI Key: NLMWGBUCVYYHBJ-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(C(CCCl)=O)=C1C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 297
- XLogP3: 1.7
- Topological Polar Surface Area: 74.6
2-(3-Chloropropanoyl)-6-iodomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026476-250mg |
2-(3-Chloropropanoyl)-6-iodomandelic acid |
1805734-31-9 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015026476-500mg |
2-(3-Chloropropanoyl)-6-iodomandelic acid |
1805734-31-9 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015026476-1g |
2-(3-Chloropropanoyl)-6-iodomandelic acid |
1805734-31-9 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
2-(3-Chloropropanoyl)-6-iodomandelic acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-(3-Chloropropanoyl)-6-iodomandelic acid
2-(3-Chloropropanoyl)-6-iodomandelic Acid: A Comprehensive Overview
The compound 2-(3-Chloropropanoyl)-6-iodomandelic acid, identified by the CAS number 1805734-31-9, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and chemical research. This compound is characterized by its unique structure, which includes a mandelic acid backbone substituted with a 3-chloropropanoyl group at the 2-position and an iodine atom at the 6-position. These substitutions confer distinct chemical and biological properties, making it a subject of interest in various research domains.
Recent studies have highlighted the importance of mandelic acid derivatives in drug discovery, particularly in the development of antibiotics and anti-inflammatory agents. The introduction of the 3-chloropropanoyl group in this compound enhances its lipophilicity, potentially improving its bioavailability. Meanwhile, the iodine substitution at the 6-position introduces a halogen atom, which can play a critical role in modulating the compound's reactivity and pharmacokinetic properties. These features make 2-(3-Chloropropanoyl)-6-iodomandelic acid a promising candidate for further exploration in medicinal chemistry.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Friedel-Crafts acylation and nucleophilic substitution reactions, to achieve high yields and purity. The use of iodine as a substituent also presents challenges in terms of reaction control, as iodine's reactivity can sometimes lead to side reactions. However, advancements in catalytic systems and reaction optimization have significantly improved the synthesis process.
In terms of biological activity, 2-(3-Chloropropanoyl)-6-iodomandelic acid has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for developing anti-cancer agents. Furthermore, its iodine substitution may enhance its ability to penetrate cellular membranes, making it more effective in targeting intracellular enzymes.
The structural uniqueness of this compound also makes it an attractive candidate for use in diagnostic imaging. The presence of an iodine atom enables the compound to be labeled with radioactive isotopes such as iodine-125 or iodine-131, which are commonly used in nuclear medicine for imaging purposes. This opens up possibilities for using 2-(3-Chloropropanoyl)-6-iodomandelic acid as a radiotracer in diagnostic procedures, particularly in oncology and cardiology.
In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have found that the compound can coordinate with transition metals such as copper and zinc, forming complexes with unique magnetic and electronic properties. These findings suggest that 2-(3-Chloropropanoyl)-6-iodomandelic acid could be utilized in the development of new materials for sensors and catalysis.
The environmental impact of this compound is another area of interest among researchers. Given its complex structure and potential bioaccumulation properties due to its lipophilicity, there is growing concern about its persistence in aquatic environments. Studies have shown that under certain conditions, the compound can undergo biodegradation through microbial action or photochemical reactions. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing its ecological footprint.
In conclusion, 2-(3-Chloropropanoyl)-6-iodomandelic acid, with its unique structure and versatile properties, represents a valuable addition to the arsenal of compounds available for research and development across multiple disciplines. Its potential applications span from drug discovery to materials science and diagnostics, making it a subject of continued interest among scientists worldwide.
1805734-31-9 (2-(3-Chloropropanoyl)-6-iodomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)